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Compound of Interest

Compound Name: 3,4-Dichlorophenylacetone

Cat. No.: B3025358 Get Quote

An In-depth Technical Guide to 3,4-Dichlorophenylacetone

Introduction
3,4-Dichlorophenylacetone is a halogenated aromatic ketone that serves as a pivotal

intermediate in the synthesis of a variety of organic compounds. Characterized by a phenyl ring

substituted with two chlorine atoms and an acetone side chain, its unique structure imparts

specific reactivity and properties that make it a valuable precursor in diverse fields.[1][2]

Primarily, it is recognized for its significant applications in the pharmaceutical and agrochemical

industries, where it functions as a critical building block for active pharmaceutical ingredients

(APIs) and crop protection agents.[1] Its stability and the reactivity of its ketone functional group

allow for efficient incorporation into complex molecular frameworks, leading to improved yields

and desired product qualities in synthetic chemistry.[1] This guide provides a comprehensive

overview of the physical and chemical characteristics of 3,4-Dichlorophenylacetone, its

synthesis, spectral properties, applications, and safety protocols, intended for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties
The fundamental physical and chemical properties of 3,4-Dichlorophenylacetone are

summarized in the table below. These characteristics are essential for its handling, storage,

and application in various synthetic protocols.
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Property Value Reference

IUPAC Name
1-(3,4-dichlorophenyl)propan-

2-one
[1][2]

Synonyms 3',4'-Dichlorophenylacetone [1]

CAS Number 6097-32-1 [1][3]

Molecular Formula C₉H₈Cl₂O [1]

Molecular Weight 203.07 g/mol [1]

Appearance White to off-white solid [1]

Purity ≥ 98.5% (GC) [1]

Refractive Index 1.55 [1]

Storage Store at 0-8 °C [1]

Chemical Structure and Reactivity
The reactivity of 3,4-Dichlorophenylacetone is dictated by its molecular structure, which

features a ketone functional group and a dichlorinated aromatic ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 3,4-Dichlorophenylacetone | 6097-32-1 | Benchchem [benchchem.com]

3. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Physical and chemical characteristics of 3,4-
Dichlorophenylacetone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025358#physical-and-chemical-characteristics-of-3-
4-dichlorophenylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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